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Compound of Interest

Compound Name: 3-Bromoisothiazole

Cat. No.: B1283494

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Bromoisothiazole, a heterocyclic compound of interest in pharmaceutical and
agrochemical research. The information is presented to facilitate its use as a building block in
the synthesis of more complex molecules.[1][2]

Core Physicochemical Data

The fundamental physicochemical properties of 3-Bromoisothiazole are summarized in the
table below. It is important to note that some variation exists in the reported values across
different suppliers and databases, which may be attributable to differences in purity or
measurement conditions.
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Property Value Source(s)
Molecular Formula Cs3H2BINS [1103114]
Molecular Weight 164.02 g/mol [3][4]
Colorless to light yellow or pale
Appearance o [11[31[5]
brown liquid
Melting Point 34-37°C [5]
- , 85.6 + 23.0 °C (Predicted) 198
Boiling Point [3115]
- 200 °C
) 1.857 + 0.06 g/cm? (Predicted)
Density [3] [5]
1.81 g/cm3
N Moderately soluble in organic
Solubility ) [1][5]
solvents. Insoluble in water.[5]
pKa (Predicted) -0.49+£0.12 [3]
Flash Point 82.3°C [5]
CAS Number 55512-82-8 [1][4]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of 3-

Bromoisothiazole are not readily available in the public domain. However, standard

methodologies for organic compounds are applicable and are outlined below.

Determination of Melting Point

The melting point of a solid organic compound can be determined using a melting point

apparatus.[6]

o Sample Preparation: A small, dry sample of 3-Bromoisothiazole is finely powdered and

packed into a capillary tube to a height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded as the melting range.

Determination of Boiling Point

The boiling point of a liquid organic compound can be determined by simple distillation.[6]

o Apparatus Setup: A distillation flask is charged with a sample of 3-Bromoisothiazole and a
few boiling chips. The flask is connected to a condenser, and a thermometer is positioned so
that the top of the bulb is level with the side arm of the distillation head.

o Heating: The flask is gently heated.

o Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The
temperature at which the vapor temperature remains constant while the liquid is distilling is
recorded as the boiling point.[6] This is the temperature at which the vapor pressure of the
liquid equals the atmospheric pressure.

Determination of Solubility

The solubility of 3-Bromoisothiazole in various solvents can be determined by the shake-flask
method.[7]

o Sample Preparation: An excess amount of 3-Bromoisothiazole is added to a known volume
of the solvent in a sealed container.

» Equilibration: The mixture is agitated (e.g., by shaking or stirring) at a constant temperature
for a prolonged period (typically 24-48 hours) to ensure that equilibrium is reached.

e Separation and Analysis: The saturated solution is allowed to stand, and a sample of the
clear supernatant is carefully removed. The concentration of 3-Bromoisothiazole in the
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aliquot is then determined using a suitable analytical technique, such as UV-Vis
spectroscopy, gas chromatography (GC), or high-performance liquid chromatography

(HPLC).

Logical Relationships of Physicochemical

Properties

The molecular structure of 3-Bromoisothiazole dictates its physical and chemical properties.
The following diagram illustrates the logical relationships between its structural features and

key physicochemical characteristics.
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Caption: Relationship between the structure and properties of 3-Bromoisothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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